3-(2,5-Dichlorophenyl)-1,3-thiazolidin-4-one
Overview
Description
“3-(2,5-Dichlorophenyl)-1,3-thiazolidin-4-one” is a complex organic compound. Based on its name, it likely contains a thiazolidinone group, which is a heterocyclic compound that includes a five-membered ring made up of one oxygen atom, one nitrogen atom, and three carbon atoms .
Synthesis Analysis
While specific synthesis methods for “3-(2,5-Dichlorophenyl)-1,3-thiazolidin-4-one” were not found, similar compounds are often synthesized through substitution reactions or condensation of amines with isocyanates .
Scientific Research Applications
Cytotoxic Activity
The compound has been synthesized and its cytotoxic activity was evaluated against three different human cancer cell lines: MDA-MB-231, A549, and MIA PaCa-2 . The results confirmed that the tested molecule revealed promising cytotoxic activities against these three cancer cell lines .
Crystal Structure Analysis
The crystal structure of the compound has been studied using X-ray diffraction data . This provides valuable information about the molecular geometry and intermolecular interactions of the compound, which can be useful in understanding its physical and chemical properties .
Density Functional Theory (DFT) Studies
DFT studies have been carried out on the compound . These theoretical calculations can provide insights into the electronic structure of the molecule, which can be useful in predicting its reactivity and other properties .
Molecular Docking
Molecular docking studies have been conducted on the compound . This technique is used to predict the orientation of one molecule to a second when bound to each other to form a stable complex . It’s often used in the drug discovery process to predict the structure of the complex formed by two molecules and to understand the potential interactions between them .
Urease Inhibition
The compound has shown potential as a urease inhibitor . Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia, and its inhibition can be useful in the treatment of various diseases .
Structure-Activity Relationship Studies
The compound has been used in structure-activity relationship (SAR) studies . SAR studies are used to understand the relationship between the chemical or 3D structure of a molecule and its biological activity . This can help in the design of more potent and selective drugs .
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
Without specific information, it’s difficult to determine the exact mode of action of “3-(2,5-Dichlorophenyl)-1,3-thiazolidin-4-one”. Similar compounds often interact with their targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .
Biochemical Pathways
Indole derivatives, which share some structural similarities, have been found to possess various biological activities, affecting a variety of biochemical pathways .
Pharmacokinetics
Similar compounds, such as 2-(4-amino-3,5-dichlorophenyl)-2-(alkylamino)ethanols, have been studied and found to have detectable blood concentrations for up to 96 hours after administration .
Result of Action
Without specific studies, it’s difficult to determine the exact molecular and cellular effects of “3-(2,5-Dichlorophenyl)-1,3-thiazolidin-4-one”. Similar compounds have been found to have a variety of effects, including antiviral, anti-inflammatory, and anticancer activities .
properties
IUPAC Name |
3-(2,5-dichlorophenyl)-1,3-thiazolidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Cl2NOS/c10-6-1-2-7(11)8(3-6)12-5-14-4-9(12)13/h1-3H,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRJXNWDAAXUHSF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(CS1)C2=C(C=CC(=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Cl2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-Dichlorophenyl)-1,3-thiazolidin-4-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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